Cas no 53150-83-7 (Propanedinitrile, [(4E)-1,5,9-trimethyl-4,8-decadienylidene]-)

• Product Name: Propanedinitrile, [(4E)-1,5,9-trimethyl-4,8-decadienylidene]-
• CAS No: 53150-83-7
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• CID: 357903
• PubChem ID: 71365338
• Update Time: 2025-04-19

Propanedinitrile, [(4E)-1,5,9-trimethyl-4,8-decadienylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(4E)-1,5,9-trimethyl-4,8-decadienylidene]-
• 2-(6,10-dimethylundeca-5,9-dien-2-ylidene)propanedinitrile
• 53150-83-7
• DTXSID20788757
• (6,10-Dimethylundeca-5,9-dien-2-ylidene)propanedinitrile

• Inchi： 1S/C16H22N2/c1-13(2)7-5-8-14(3)9-6-10-15(4)16(11-17)12-18/h7,9H,5-6,8,10H2,1-4H3
• InChI Key： LUICEHGNJPJTDG-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C(/C)\CCC=C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 242.17846
• Monoisotopic Mass: 242.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58